(3-Chlorophenyl)-[3-(trifluoromethoxy)phenyl]methanamine

• IUPAC Name: (3-chlorophenyl)-[3-(trifluoromethoxy)phenyl]methanamine
• InChI: InChI=1S/C14H11ClF3NO/c15-11-5-1-3-9(7-11)13(19)10-4-2-6-12(8-10)20-14(16,17)18/h1-8,13H,19H2
• InChI Key: BMJBBUSZMVDXGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)C(C2=CC(=CC=C2)Cl)N
• Molecular Formula: C14H11ClF3NO
• Molecular Weight: 301.69 g/mol

Description

“(3-Chlorophenyl)-[3-(trifluoromethoxy)phenyl]methanamine” is a chemical compound with the molecular weight of 301.7. It is a liquid at room temperature. The IUPAC name for this compound is (3-chlorophenyl)(3-(trifluoromethoxy)phenyl)methanamine.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C14H11ClF3NO/c15-11-5-1-3-9(7-11)13(19)10-4-2-6-12(8-10)20-14(16,17)18/h1-8,13H,19H2.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. It has a molecular weight of 301.7.

Scientific Research Applications

Fluorescence Microscopy and Mitochondrial Targeting

(3-Chlorophenyl)-[3-(trifluoromethoxy)phenyl]methanamine and related compounds have been explored for their applications in scientific research, particularly in fluorescence microscopy. For instance, the thiol-reactive luminescent agent 3-chloromethylpyridyl bipyridine fac tricarbonyl rhenium cation demonstrates a long luminescence lifetime and a large Stokes shift. It has been shown to accumulate in mitochondria, marking the first application of a 3MLCT (Metal-to-Ligand Charge Transfer) luminescent agent for the specific targeting of a biological entity in imaging. This highlights its potential for mitochondrial imaging and tracking in live cells, providing a tool for studying mitochondrial dynamics, bioenergetics, and pathologies (Amoroso et al., 2008).

Drug Synthesis and Docking Studies

Another aspect of research involving this compound focuses on its utility in drug synthesis and molecular docking studies. The compound has been employed as a precursor in the synthesis of N-(3-(4-Chlorophenoxy)benzyl)-2-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, demonstrating a simple method to obtain products with good yields. These products have been further characterized by spectral analyses, and docking studies have been carried out to explore their potential interactions with biological targets. Such studies are crucial for the development of new pharmaceuticals, providing insights into the molecular basis of drug action and facilitating the design of more effective and specific drug candidates (Bommeraa et al., 2019).

Safety and Hazards

The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it may cause harm if swallowed, cause skin irritation, cause serious eye damage, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.